Cas no 497153-52-3 (L-Threonine, L-prolyl-L-isoleucyl-L-prolyl-L-seryl-)

• Product Name: L-Threonine, L-prolyl-L-isoleucyl-L-prolyl-L-seryl-
• CAS No: 497153-52-3
• MF: C₂₃H₃₉N₅O₈
• MW: 513.584466218948
• CID: 1540240
• Update Time: 2024-08-24

L-Threonine, L-prolyl-L-isoleucyl-L-prolyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, L-prolyl-L-isoleucyl-L-prolyl-L-seryl-
• L-Threonine, L-prolyl-L-isoleucyl-L-prolyl-L-seryl- (9CI)

• Inchi： 1S/C23H39N5O8/c1-4-12(2)17(26-19(31)14-7-5-9-24-14)22(34)28-10-6-8-16(28)21(33)25-15(11-29)20(32)27-18(13(3)30)23(35)36/h12-18,24,29-30H,4-11H2,1-3H3,(H,25,33)(H,26,31)(H,27,32)(H,35,36)/t12-,13+,14-,15-,16-,17-,18-/m0/s1
• InChI Key： STQWWIBLBQPJQW-YLQUKCFQSA-N
• SMILES： C(O)(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H]([C@@H](C)CC)NC(=O)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 513.28007

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 936.4±65.0 °C(Predicted)
• PSA: 197.4
• pka: 3.16±0.10(Predicted)